Cas no 17182-52-4 (7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-4-methoxy-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-4-methoxy-
• CAS No: 17182-52-4
• MF: C₂₂H₂₄O₅
• MW: 368.422966957092
• CID: 215686
• PubChem ID: 6442182
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-4-methoxy-
• 9-[(2E)-3,7-dimethylocta-2,6-dienoxy]-4-methoxyfuro[3,2-g]chromen-7-one
• BDBM50361391
• 17182-52-4
• CHEMBL1934197
• Psoralen, 8-geranyl-5-methoxy-
• 8-Geranyloxy-5-methoxypsoralen
• 8-Geranyl-5-methoxypsoralen

• Inchi： 1S/C22H24O5/c1-14(2)6-5-7-15(3)10-12-26-22-20-17(11-13-25-20)19(24-4)16-8-9-18(23)27-21(16)22/h6,8-11,13H,5,7,12H2,1-4H3/b15-10+
• InChI Key： CTPXXQMJFXTTQZ-XNTDXEJSSA-N
• SMILES： O(C/C=C(\C)/CC/C=C(\C)/C)C1=C2C(C=CC(=O)O2)=C(C2C=COC=21)OC

Computed Properties

• Exact Mass: 368.16242
• Monoisotopic Mass: 368.162374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9
• XLogP3: 5.6

Experimental Properties

• Density: 1.16
• Boiling Point: 533.4°Cat760mmHg
• Flash Point: 276.4°C
• Refractive Index: 1.574
• PSA: 57.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 5-methoxypsoralens